Cas no 13657-24-4 (1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-, hydrochloride (1:1))

• Product Name: 1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-, hydrochloride (1:1)
• CAS No: 13657-24-4
• MF: C₂₁H₂₈ClN
• MW: 329.90672492981
• CID: 119821
• PubChem ID: 3084164
• Update Time: 2025-04-18

1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine,1-(3,3-diphenylpropyl)hexahydro-, hydrochloride (1:1)
• 1-(3,3-diphenylpropyl)hexahydro-1H-azepinium chloride
• 1-(3,3-diphenylpropyl)azepane hydrochloride
• HEXAMETHYLENIMINE, 1-(3,3-DIPHENYLPROPYL)-, HYDROCHLORIDE
• HEXADIPHANE HYDROCHLORIDE
• Prozapine hydrochloride
• PROZAPINE HYDROCHLORIDE [WHO-DD]
• 1H-AZEPINE, 1-(3,3-DIPHENYLPROPYL)HEXAHYDRO-, HYDROCHLORIDE (1:1)
• DTXSID40929483
• 1H-Azepine, 1-(3,3-diphenylpropyl)hexahydro-, hydrochloride
• UNII-J2011D9N1X
• 1-(3,3-Diphenylpropyl)azepane--hydrogen chloride (1/1)
• Q27281040
• J2011D9N1X
• 13657-24-4
• SCHEMBL365642
• EINECS 237-143-5

• Inchi： 1S/C21H27N.ClH/c1-2-10-17-22(16-9-1)18-15-21(19-11-5-3-6-12-19)20-13-7-4-8-14-20;/h3-8,11-14,21H,1-2,9-10,15-18H2;1H
• InChI Key： FQPKTVQUKHWXFF-UHFFFAOYSA-N
• SMILES： Cl.N1(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CCCCCC1

Computed Properties

• Exact Mass: 329.191
• Monoisotopic Mass: 329.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.998
• Boiling Point: 428.2°Cat760mmHg
• Flash Point: 188.7°C